Cas no 17090-28-7 (3-(prop-2-enamido)benzoic Acid)

• Product Name: 3-(prop-2-enamido)benzoic Acid
• CAS No: 17090-28-7
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD00586525
• CID: 96281
• PubChem ID: 15157144
• Update Time: 2025-09-26

3-(prop-2-enamido)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(1-oxo-2-propenyl)amino]-
• 3-(prop-2-enoylamino)benzoic acid
• SCHEMBL1668968
• Z316092270
• CS-0132533
• 3-(Acryloylamino)benzoic acid
• EN300-345331
• 3-acrylamidobenzoicacid
• 3-acrylamidobenzoic acid
• 17090-28-7
• AKOS000187007
• DTXSID70569295
• CQGQDOGZDYSFGS-UHFFFAOYSA-N
• 3-(prop-2-enamido)benzoic acid
• G62362
• DB-112408
• MFCD00586525
• 3-(prop-2-enamido)benzoic Acid

• MDL： MFCD00586525
• Inchi： 1S/C10H9NO3/c1-2-9(12)11-8-5-3-4-7(6-8)10(13)14/h2-6H,1H2,(H,11,12)(H,13,14)
• InChI Key： CQGQDOGZDYSFGS-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)NC(C=C)=O)=O

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų